Cas no 2248209-83-6 ((2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: (2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 2248209-83-6
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 6019696
• PubChem ID: 96082882
• Update Time: 2025-05-22

(2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248209-83-6
• EN300-6505506
• (2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid

• Inchi： 1S/C11H13FO3/c1-7(11(13)14)6-8-4-3-5-9(15-2)10(8)12/h3-5,7H,6H2,1-2H3,(H,13,14)/t7-/m1/s1
• InChI Key： SWWDSGQKISNPOS-SSDOTTSWSA-N
• SMILES： FC1C(=CC=CC=1C[C@H](C(=O)O)C)OC

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid

(2R)-3-(2-Fluoro-3-Methoxyphenyl)-2-Methylpropanoic Acid: A Comprehensive Overview

The compound with CAS number NO 2248209-83-6, commonly referred to as (2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry, which plays a pivotal role in its biological activity and potential applications.

Recent studies have highlighted the importance of (R)-configuration in determining the compound's pharmacokinetic properties and bioavailability. Researchers have demonstrated that the (R) enantiomer exhibits superior solubility and absorption rates compared to its (S) counterpart, making it a promising candidate for drug development.

The structure of this compound features a fluorine atom at the 2-position of the phenyl ring and a methoxy group at the 3-position, which contribute to its electronic and steric properties. These substituents not only influence the compound's reactivity but also enhance its selectivity towards specific biological targets.

In terms of synthesis, several methodologies have been explored to construct this molecule efficiently. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric excess during the formation of the chiral center at position 2. This method has been optimized in recent studies, enabling scalable production for preclinical testing.

Emerging research has also focused on the biological activity of this compound, particularly its potential as a modulator of G-protein coupled receptors (GPCRs). Preclinical data suggest that it exhibits potent agonistic activity towards certain receptor subtypes, which could be leveraged for treating conditions such as chronic pain and inflammatory diseases.

Additionally, computational studies have provided insights into the molecular interactions responsible for its bioactivity. Docking simulations reveal that the compound forms favorable hydrogen bonds with key residues in the receptor binding site, further corroborating its therapeutic potential.

From an analytical standpoint, advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's purity and structural integrity. These analyses are critical for ensuring consistent quality during both research and manufacturing phases.

In summary, (2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid represents a compelling lead molecule with diverse applications in drug discovery and development. Its unique stereochemistry, coupled with promising biological activity, positions it as a valuable asset in contemporary medicinal chemistry.